Cas no 114253-85-9 (4-Hydroxy-4-methyl-2-pentanone-d12)

• Product Name: 4-Hydroxy-4-methyl-2-pentanone-d12
• CAS No: 114253-85-9
• MF: C₆H₁₂O₂
• MW: 128.232222557068
• CID: 106225
• PubChem ID: 10701857
• Update Time: 2025-04-18

4-Hydroxy-4-methyl-2-pentanone-d12 Chemical and Physical Properties

Names and Identifiers

• 2-Pentanone-1,1,1,3,3,5,5,5-d8,4-(hydroxy-d)-4-(methyl-d3)- (6CI,9CI)
• 4-HYDROXY-4-METHYL-2-PENTANONE, [D12]
• 487694_ALDRICH
• 4-Hydroxy-4-methyl-2-pentanone-d12
• d12-4-hydroxy-4-methyl-2-pentanone
• Diacetone alcohol-d12
• Octadeuterio-4-deuteriooxy-4-trideuteriomethyl-pentan-2-on
• octadeuterio-4-deuteriooxy-4-trideuteriomethyl-pentan-2-one
• 4-Hydroxy-4-Hydroxy-4-methyl-2-pentanone-D12
• 4-HYDROXY-4-METHYL-2-PENTANONE-D12, 98 A TOM % D
• DTXSID10443621
• 4-Hydroxy-4-methyl-2-pentanone-d12, 98 atom % D
• 114253-85-9
• D98432
• 1,1,1,3,3,5,5,5-octadeuterio-4-deuteriooxy-4-(trideuteriomethyl)pentan-2-one

• Inchi： 1S/C6H12O2/c1-5(7)4-6(2,3)8/h8H,4H2,1-3H3/i1D3,2D3,3D3,4D2,8D
• InChI Key： SWXVUIWOUIDPGS-YDUIPVTMSA-N
• SMILES： O([2H])C(C([2H])([2H])[2H])(C([2H])([2H])[2H])C([2H])([2H])C(C([2H])([2H])[2H])=O

Computed Properties

• Exact Mass: 140.23424
• Monoisotopic Mass: 128.159050573g/mol
• Isotope Atom Count: 12
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 94.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: -0.2
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• Color/Form: Not determined
• Density: 1.028 g/mL at 25 °C(lit.)
• Boiling Point: 166 °C(lit.)
• Flash Point: 143 °F
• Refractive Index: n20/D 1.423(lit.)
• PSA: 26.3
• LogP: 0.73640
• Solubility: Not determined

4-Hydroxy-4-methyl-2-pentanone-d12 Security Information

• WGK Germany：3
• Hazard Category Code： 36/37/38-36
• Safety Instruction： 26-36/37/39-24/25
• Hazardous Material Identification：
• Risk Phrases：36/37/38